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Compound of Interest
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Compound Name:
dinitrophenylhydrazone-d3

Cat. No.: B12423892

Get Quote

Technical Guide: Formaldehyde 2,4-

Dinitrophenylhydrazone-d3

Structural Characterization & LC-MS/MS Application
Strategy[1]

Executive Summary

Formaldehyde 2,4-dinitrophenylhydrazone-d3 (Formaldehyde-DNPH-d3) is the stable
isotope-labeled analog of the derivatized formaldehyde adduct. It serves as the "Gold

Standard" Internal Standard (IS) for the quantification of formaldehyde in complex biological
and environmental matrices via Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Unlike native formaldehyde, which is volatile, reactive, and difficult to ionize, the DNPH-
derivative is stable and highly ionizable. The -d3 isotopic signature—located on the aromatic
ring—provides a mass shift of +3 Da, allowing for precise spectral differentiation from the
native analyte while maintaining identical chromatographic retention behavior.
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Chemical Identity & Structural Characterization[1][2]
[3]

The commercially available "d3" standard is typically labeled on the dinitrophenyl ring, not the
formaldehyde carbon. This ensures the label is non-exchangeable and stable.

hysicochemical Profile[1][4][SI61[Z(8][9]

Property Specification

) Formaldehyde 2,4-dinitrophenylhydrazone-
Chemical Name

3,5,6-d3
CAS Number 259824-50-5
Molecular Formula
Molecular Weight 213.17 g/mol (Unlabeled: 210.15 g/mol )
Appearance Yellow to Orange Crystalline Solid

Soluble in Acetonitrile, Methanol, DMSO;

Solubility ]
Insoluble in Water

~10.5 (Weakly acidic due to electron-
pKa (Hydrazone NH) ) ) i
withdrawing nitro groups)

Typically
Isotopic Purity
99 atom % D

Structural Representation (SMILES)

[2H]C1=C(C(=C(C(=C1[2H])[O-]))NNC=0)[O-])[2H] (Note: The deuterium atoms are located at
positions 3, 5, and 6 of the phenyl ring.)[1]

Synthesis & Reaction Mechanism[1]

The formation of Formaldehyde-DNPH-d3 follows a nucleophilic addition-elimination
mechanism (Schiff base formation). In the production of the reference standard, Formaldehyde
is reacted with 2,4-Dinitrophenylhydrazine-3,5,6-d3.
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Mechanism Description

» Nucleophilic Attack: The terminal amino group (

) of the DNPH-d3 reagent attacks the electrophilic carbonyl carbon of formaldehyde.

¢ Proton Transfer: A tetrahedral carbinolamine intermediate is formed.

o Dehydration (Elimination): Under acidic catalysis, the hydroxyl group is protonated and
leaves as water (

), forming the C=N double bond (hydrazone).

Reaction Pathway Diagram[1]

Formaldehyde NUdeophlhc Acid Cat. Formaldehyde-DNPH-d3
Attack -H20 (Stable Hydrazone)

(CHZO) \r __________ |
| Carbinolamine |
/: Intermed|ate b,
e
2,4-DNPH-d3 Pttt b H20
(Reagent) (Byproduct)

Click to download full resolution via product page

Figure 1: Synthesis pathway of Formaldehyde-DNPH-d3 via acid-catalyzed condensation.

Analytical Application (LC-MS/MS)

The primary utility of Formaldehyde-DNPH-d3 is to correct for matrix effects (ion
suppression/enhancement) and extraction recovery losses during LC-MS/MS analysis.

Mass Spectrometry Transitions

Due to the strong electron-withdrawing nature of the two nitro groups, Negative Electrospray
lonization (ESI-) or APCI- is the preferred mode.
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Product lon Mechanism of
Analyte Precursor lon - _
(Quantifier) Fragmentation
Native Formaldehyde- Loss of
m/z 209.0 m/z 163.0

DNPH group (-46 Da)

Formaldehyde-DNPH- Loss of

d3 (IS)

m/z 212.0 m/z 166.0
(Retains d3 on ring)

Experimental Workflow

The internal standard is typically added after the derivatization of the sample but before the
solid-phase extraction (SPE) or liquid-liquid extraction step. This allows the IS to track physical
losses during processing.

(Note: Since the IS is already derivatized, it does not track the derivatization efficiency of the
formaldehyde in the sample. For derivatization efficiency tracking, Formaldehyde-d2 must be
used, but Formaldehyde-DNPH-d3 is preferred for MS stability.)
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Figure 2: Analytical workflow for quantifying formaldehyde using the pre-derivatized d3
standard.

Protocol: Preparation of Standard Solutions

Safety Warning: Formaldehyde-DNPH derivatives are potential carcinogens. Handle in a fume
hood with nitrile gloves.

Stock Solution (1.0 mg/mL)[1]

¢ Weigh 1.0 mg of Formaldehyde 2,4-dinitrophenylhydrazone-d3 (CAS 259824-50-5) into a
1.5 mL amber glass vial.
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e Add 1.0 mL of HPLC-grade Acetonitrile (ACN).
o Vortex for 60 seconds until fully dissolved.

o Storage: Store at -20°C in the dark. Stable for 6 months.

Working Internal Standard (1.0 pg/mL)[1]

o Transfer 10 pL of the Stock Solution into a 10 mL volumetric flask.
e Dilute to volume with Acetonitrile/Water (50:50 v/v).

e Usage: Add 50 pL of this working solution to every 1 mL of derivatized sample prior to
extraction.

Chromatography Conditions (Recommended)

e Column: C18 Reverse Phase (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 100 mm, 2.7 pm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.[2][3][4]

Gradient: 30% B to 70% B over 10 minutes.

Flow Rate: 0.3 mL/min.
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+ CDN Isotopes. (2024). Formaldehyde 2,4-Dinitrophenylhydrazone-3,5,6-d3 Technical
Specifications.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. Instability of the DNPH-formaldehyde derivative in the certified reference material BCR-
551 stored at -70 °C but not at -20 °C (2016) | A. Perez [scispace.com]

¢ 3. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
¢ 4. agilent.com [agilent.com]
¢ 5. waters.com [waters.com]

¢ 6. Formaldehyde 2,4-Dinitrophenylhydrazone-d3 | CAS 259824-50-5 | SCBT - Santa Cruz
Biotechnology [scbt.com]

¢ 7. alfa-chemistry.com [alfa-chemistry.com]
¢ 8. cdnisotopes.com [cdnisotopes.com]
¢ 9. pharmaffiliates.com [pharmaffiliates.com]

¢ To cite this document: BenchChem. [Chemical structure of Formaldehyde 2,4-
dinitrophenylhydrazone-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423892/docs#chemical-structure-of-formaldehyde-
2-4-dinitrophenylhydrazone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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